Cas no 1235450-86-8 (5-Bromo-2-ethylpyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-2-ethylpyrimidine-4-carboxylic acid
• CAS No: 1235450-86-8
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD11870588
• CID: 842756
• PubChem ID: 66977702
• Update Time: 2025-04-19

5-Bromo-2-ethylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethylpyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 5-bromo-2-ethyl-
• 1235450-86-8
• SY105448
• 5-Bromo-2-ethylpyrimidine-4-carboxylicacid
• SB60744
• DA-46903
• DS-5527
• CS-0152492
• SCHEMBL1284339
• MFCD11870588
• FTBWYCGHGSATOE-UHFFFAOYSA-N
• DTXSID00736135
• AKOS016012451
• C71928
• 5-Bromo-2-ethyl-4-pyrimidinecarboxylic acid, AldrichCPR

• MDL： MFCD11870588
• Inchi： 1S/C7H7BrN2O2/c1-2-5-9-3-4(8)6(10-5)7(11)12/h3H,2H2,1H3,(H,11,12)
• InChI Key： FTBWYCGHGSATOE-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC)=NC=1C(=O)O

Computed Properties

• Exact Mass: 229.96900
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 1.49970